Cas no 2171437-29-7 ((2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid
• CAS No: 2171437-29-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6181086
• PubChem ID: 165535162
• Update Time: 2025-10-22

(2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid
• EN300-1512459
• (2S)-4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-2-hydroxybutanoic acid
• 2171437-29-7

• Inchi： 1S/C27H32N2O6/c30-24(26(32)33)13-14-28-25(31)15-17-7-1-6-12-23(17)29-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24,30H,1,6-7,12-16H2,(H,28,31)(H,29,34)(H,32,33)/t17?,23?,24-/m0/s1
• InChI Key： ILLOQBFUGZSKIR-KGMOOGKZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(NCC[C@@H](C(=O)O)O)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid

Comprehensive Analysis of (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid (CAS No. 2171437-29-7)

The compound (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid, identified by its CAS No. 2171437-29-7, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives like this compound due to their role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and drug discovery.

In recent years, the demand for high-purity peptide intermediates has surged, particularly for applications in cancer research, immunotherapy, and neuroscience. The CAS No. 2171437-29-7 compound stands out due to its compatibility with automated peptide synthesizers, a topic frequently queried in scientific forums. Its cyclohexylacetamido backbone enhances stability, addressing common challenges like peptide aggregation and solubility issues. This aligns with trending searches on "improving peptide yield" and "reducing synthesis byproducts", reflecting the industry's focus on efficiency.

Another hot topic tied to this compound is its potential in green chemistry. With growing interest in sustainable synthesis, researchers are exploring how Fmoc-based protecting groups can minimize waste in peptide manufacturing. The hydroxybutanoic acid segment also sparks curiosity due to its relevance in biodegradable polymers, linking to broader discussions about eco-friendly biomaterials. These connections make 2171437-29-7 a compound of interdisciplinary significance.

From a technical perspective, the stereochemistry of the (2S)-configuration ensures high enantiomeric purity, critical for drug efficacy and regulatory compliance. Analytical techniques like HPLC and mass spectrometry are often employed to verify its quality, a process detailed in popular search queries such as "peptide characterization methods". Furthermore, its carboxylic acid terminus allows for versatile conjugation, enabling innovations in targeted drug delivery systems—another trending area in pharmaceutical R&D.

In summary, (2S)-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid bridges cutting-edge science and practical applications. Its relevance to peptide therapeutics, sustainable chemistry, and advanced drug formulation ensures its prominence in both academic and industrial settings. As searches for "custom peptide synthesis" and "Fmoc-amino acid applications" continue to rise, this compound remains a cornerstone of modern biochemical innovation.